(S)-1-(2,5-Difluorophenyl)ethanamine
Overview
Description
(S)-1-(2,5-Difluorophenyl)ethanamine, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used as an antidepressant medication. It is a white crystalline solid that is soluble in water and has a molecular formula of C17H18F3NO.
Scientific Research Applications
Metabolic Characterization
(S)-1-(2,5-Difluorophenyl)ethanamine and its derivatives have been studied for their metabolic pathways in human systems. Key research has focused on the cytochrome P450 enzymes involved in their metabolism, identifying CYP3A4 and CYP2D6 as major enzymes in the process. These studies provide crucial insights for understanding drug-drug interactions and pharmacokinetics of these compounds (Nielsen et al., 2017).
Neurochemical Pharmacology
Research in neurochemical pharmacology has explored the action of related phenethylamine derivatives on serotonin receptors. These studies have revealed high potency and efficacy at 5-HT2A receptors, contributing to our understanding of their hallucinogenic activity. This line of research is vital for the development of new therapeutic agents targeting serotonin receptors (Eshleman et al., 2018).
Analytical and Forensic Characterization
The analytical characterization of N-(2-methoxy)benzyl derivatives of phenethylamine drugs, including (S)-1-(2,5-Difluorophenyl)ethanamine, is crucial for forensic science. Studies have employed techniques like gas chromatography, mass spectrometry, and NMR to identify these substances, aiding in law enforcement and public safety efforts (Zuba & Sekuła, 2013).
Psychopharmacological Effects
Investigations into the psychopharmacological effects of these compounds have been conducted, particularly in understanding their hallucinogenic properties. Studies on animal models have helped delineate their effects on the central nervous system, contributing to both the understanding of psychoactive substances and the development of potential therapeutic agents (Elmore et al., 2018).
Synthetic Routes and Chemical Properties
Exploring new synthetic routes and understanding the chemical properties of (S)-1-(2,5-Difluorophenyl)ethanamine derivatives have been a focus area. These studies contribute to the field of organic chemistry and pharmaceutical manufacturing, aiding in the development of more efficient and sustainable production methods (Luo et al., 2008).
Legal and Regulatory Aspects
The legal and regulatory status of these compounds has been a subject of research, particularly in understanding the implications of their placement under controlled substances acts. This research is critical for policy-making and regulatory frameworks governing the use and distribution of psychoactive substances (Carter, 2013).
properties
IUPAC Name |
(1S)-1-(2,5-difluorophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2N/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIRIPDNKQHPQG-YFKPBYRVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=CC(=C1)F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Adenosine 5'-triphosphoric acid gamma-[1-(2-nitrophenyl)ethyl]alpha,beta,gamma-trisodium salt](/img/structure/B3026901.png)
